![molecular formula C23H18ClN3O3S B265287 1-(4-Tert-butylphenyl)-7-chloro-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione](/img/structure/B265287.png)
1-(4-Tert-butylphenyl)-7-chloro-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-Tert-butylphenyl)-7-chloro-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, also known as TBCP, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. TBCP is a synthetic compound that has been synthesized through various methods, and its mechanism of action and physiological effects have been studied extensively in recent years.
Scientific Research Applications
1-(4-Tert-butylphenyl)-7-chloro-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been used in various scientific research applications, including the study of cancer, inflammation, and neurodegenerative diseases. This compound has been shown to have anti-cancer properties, inhibiting the growth of cancer cells in vitro and in vivo. In addition, this compound has been shown to have anti-inflammatory properties, reducing the production of inflammatory cytokines in vitro and in vivo. This compound has also been studied for its potential neuroprotective effects, reducing neuronal damage in vitro and in vivo.
Mechanism of Action
1-(4-Tert-butylphenyl)-7-chloro-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been shown to inhibit the activity of various enzymes and signaling pathways, including the NF-κB and MAPK signaling pathways. This compound has also been shown to inhibit the activity of HDACs, which are enzymes that regulate gene expression. By inhibiting these enzymes and signaling pathways, this compound can modulate various cellular processes such as cell proliferation, apoptosis, and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and reduction of inflammation. This compound has also been shown to modulate various cellular pathways and processes, including the expression of genes involved in cell cycle regulation, apoptosis, and inflammation. In addition, this compound has been shown to have neuroprotective effects, reducing neuronal damage and improving cognitive function in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(4-Tert-butylphenyl)-7-chloro-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in lab experiments is its high purity and yield, which allows for accurate and reproducible results. In addition, this compound has been shown to have a wide range of applications in various scientific research fields. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments. In addition, this compound may have off-target effects, which may complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on 1-(4-Tert-butylphenyl)-7-chloro-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, including the study of its potential applications in the treatment of cancer, inflammation, and neurodegenerative diseases. In addition, further studies are needed to elucidate the mechanism of action of this compound and its potential off-target effects. Furthermore, the development of new synthetic methods for this compound may lead to the discovery of new analogs with improved properties and applications.
Synthesis Methods
1-(4-Tert-butylphenyl)-7-chloro-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione can be synthesized through various methods, including the reaction of 4-tert-butylphenylboronic acid with 7-chloro-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in the presence of a palladium catalyst. The yield of this reaction is typically high, and the purity of the compound can be verified through various analytical techniques such as NMR and HPLC.
properties
Molecular Formula |
C23H18ClN3O3S |
---|---|
Molecular Weight |
451.9 g/mol |
IUPAC Name |
1-(4-tert-butylphenyl)-7-chloro-2-(1,3,4-thiadiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione |
InChI |
InChI=1S/C23H18ClN3O3S/c1-23(2,3)13-6-4-12(5-7-13)18-17-19(28)15-10-14(24)8-9-16(15)30-20(17)21(29)27(18)22-26-25-11-31-22/h4-11,18H,1-3H3 |
InChI Key |
PFDBJQXEEIGBRT-UHFFFAOYSA-N |
SMILES |
CC(C)(C)C1=CC=C(C=C1)C2C3=C(C(=O)N2C4=NN=CS4)OC5=C(C3=O)C=C(C=C5)Cl |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C2C3=C(C(=O)N2C4=NN=CS4)OC5=C(C3=O)C=C(C=C5)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.